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Introduction

Trioxo(triphenylsilyloxy)rhenium(VII), with the chemical formula C₁₈H₁₅O₄ReSi, is an

organometallic compound featuring a central rhenium atom in its highest +VII oxidation state.

This compound is of significant interest to the scientific community due to its catalytic activity in

various organic transformations. This technical guide provides a comprehensive overview of

the molecular structure of Trioxo(triphenylsilyloxy)rhenium(VII), drawing from available

spectroscopic and analytical data. While a definitive single-crystal X-ray diffraction study

providing precise bond lengths and angles is not publicly available in the searched literature,

this guide consolidates the current understanding of its structural characteristics and synthetic

methodology.

Molecular Structure and Bonding
The molecular structure of Trioxo(triphenylsilyloxy)rhenium(VII) is characterized by a central

rhenium atom coordinated to three terminal oxo ligands and one triphenylsilyloxy group. This

arrangement results in a distorted tetrahedral or trigonal pyramidal geometry around the

rhenium center. The high oxidation state of rhenium(VII) significantly influences the bonding

within the molecule, leading to short and strong rhenium-oxygen bonds.
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Key Structural Features:

Rhenium(VII) Center: The rhenium atom exists in a d⁰ electron configuration, contributing to

the compound's stability and catalytic properties.

Trioxo Ligands: Three terminal oxygen atoms are double-bonded to the rhenium center

(Re=O). These bonds are expected to be short and exhibit high vibrational frequencies in

infrared spectroscopy.

Triphenylsilyloxy Ligand: A bulky triphenylsilyloxy group (-OSi(C₆H₅)₃) is single-bonded to the

rhenium atom via the oxygen atom. This ligand imparts solubility in organic solvents and

influences the steric environment around the catalytic center.

Physicochemical Properties
A summary of the known physicochemical properties of Trioxo(triphenylsilyloxy)rhenium(VII)
is presented in Table 1.

Property Value

Chemical Formula C₁₈H₁₅O₄ReSi

Molecular Weight 509.60 g/mol

CAS Number 60624-60-4

Appearance Pale yellow crystalline solid

Oxidation State of Re +7

Spectroscopic Characterization
Spectroscopic techniques are crucial for elucidating the structure of

Trioxo(triphenylsilyloxy)rhenium(VII).

¹H NMR Spectroscopy: The proton nuclear magnetic resonance (¹H NMR) spectrum is

dominated by signals arising from the phenyl protons of the triphenylsilyloxy ligand. These

typically appear as a complex multiplet in the aromatic region.
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Infrared (IR) Spectroscopy: The IR spectrum is expected to show strong absorption bands

characteristic of the Re=O stretching vibrations. These bands are indicative of the trioxo core of

the molecule.

Synthesis of Trioxo(triphenylsilyloxy)rhenium(VII)
The synthesis of Trioxo(triphenylsilyloxy)rhenium(VII) generally involves the reaction of a

suitable rhenium oxide precursor with triphenylsilanol. A generalized experimental workflow is

depicted below.

Experimental Workflow: Synthesis
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Generalized Synthesis Workflow

Rhenium Oxide (e.g., Re₂O₇)

Reaction Mixture

Triphenylsilanol ((C₆H₅)₃SiOH) Inert Solvent (e.g., Dichloromethane)

Stirring under Inert Atmosphere

Reaction Work-up
(e.g., Filtration, Solvent Removal)

Purification
(e.g., Recrystallization)

Trioxo(triphenylsilyloxy)rhenium(VII)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Trioxo(triphenylsilyloxy)rhenium(VII).

Detailed Experimental Protocol
A detailed experimental protocol, based on general procedures for the synthesis of related

organorhenium oxides, would involve the following steps. Note: Specific quantities and reaction

conditions would need to be optimized based on laboratory-scale requirements.
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Reaction Setup: A flame-dried Schlenk flask is charged with a rhenium oxide precursor, such

as rhenium(VII) oxide (Re₂O₇).

Reagent Addition: An equimolar amount of triphenylsilanol, dissolved in a dry, inert solvent

like dichloromethane, is added to the flask under an inert atmosphere (e.g., argon or

nitrogen).

Reaction: The reaction mixture is stirred at room temperature until the starting materials are

consumed, which can be monitored by techniques like thin-layer chromatography.

Work-up: The reaction mixture is filtered to remove any insoluble byproducts. The solvent is

then removed from the filtrate under reduced pressure.

Purification: The crude product is purified by recrystallization from a suitable solvent system,

such as a mixture of dichloromethane and hexane, to yield the final product as a crystalline

solid.

Characterization: The purified product is characterized by standard analytical techniques,

including ¹H NMR and IR spectroscopy, to confirm its identity and purity.

Logical Relationship of Structural Components
The relationship between the constituent parts of Trioxo(triphenylsilyloxy)rhenium(VII) can

be visualized as a hierarchical structure.
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Structural Hierarchy of the Molecule

Trioxo(triphenylsilyloxy)rhenium(VII)

Rhenium(VII) Atom Ligands

Three Oxo Ligands (O²⁻) Triphenylsilyloxy Ligand
(-OSi(C₆H₅)₃)

Triphenylsilyl Group (-Si(C₆H₅)₃)

Three Phenyl Groups (-C₆H₅)

Click to download full resolution via product page

Caption: Hierarchical relationship of the components of

Trioxo(triphenylsilyloxy)rhenium(VII).

Conclusion
Trioxo(triphenylsilyloxy)rhenium(VII) is a significant organometallic compound with a well-

defined, albeit not crystallographically fully detailed, molecular structure. Its key features

include a high-valent rhenium center, a trioxo core, and a sterically demanding triphenylsilyloxy

ligand. The synthesis is achievable through the reaction of rhenium oxides with triphenylsilanol.

Further research, particularly a single-crystal X-ray diffraction study, would be invaluable to

precisely determine the bond lengths and angles, providing deeper insights into the electronic

structure and reactivity of this important catalyst.
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Available at: [https://www.benchchem.com/product/b3146729#molecular-structure-of-trioxo-
triphenylsilyloxy-rhenium-vii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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